Cas no 303033-68-3 (N-2-(methylsulfanyl)phenyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide)

• Product Name: N-2-(methylsulfanyl)phenyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
• CAS No: 303033-68-3
• MF: C₁₇H₁₆N₂O₂S₂
• MW: 344.451141357422
• CID: 6443542
• PubChem ID: 2886167
• Update Time: 2025-10-29

N-2-(methylsulfanyl)phenyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(methylsulfanyl)phenyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
• N-[2-(methylsulfanyl)phenyl]-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
• Oprea1_554270
• Cambridge id 6106301
• UPCMLD0ENAT5718595:001
• N-(2-methylsulfanylphenyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide
• AKOS000540521
• SR-01000467339-1
• Z57118588
• SR-01000467339
• 303033-68-3
• Oprea1_171128
• AKOS016318938
• BIM-0045440.P001
• CBMicro_045521
• F1065-0539
• N-(2-(methylthio)phenyl)-2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamide

• Inchi： 1S/C17H16N2O2S2/c1-22-13-8-4-2-6-11(13)18-16(20)10-15-17(21)19-12-7-3-5-9-14(12)23-15/h2-9,15H,10H2,1H3,(H,18,20)(H,19,21)
• InChI Key： DYUCTWDZBNKSJX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC(C1CC(NC1C=CC=CC=1SC)=O)=O

Computed Properties

• Exact Mass: 344.06532010g/mol
• Monoisotopic Mass: 344.06532010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on N-2-(methylsulfanyl)phenyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide

N-2-(Methylsulfanyl)phenyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide: A Comprehensive Overview

The compound with CAS No. 303033-68-3, known as N-2-(methylsulfanyl)phenyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of benzothiazine, a heterocyclic compound with a fused benzene and thiazine ring system. The presence of the methylsulfanyl group attached to the phenyl ring introduces unique electronic and steric properties, making this compound a promising candidate for various applications.

Recent studies have highlighted the potential of benzothiazine derivatives in drug discovery. The methylsulfanylphenyl group in this compound has been shown to enhance bioavailability and stability, which are critical factors in pharmaceutical development. Additionally, the acetamide functional group contributes to hydrogen bonding capabilities, further enhancing the molecule's interaction with biological targets.

The synthesis of N-2-(methylsulfanyl)phenyl-2-(3-oxo... involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for both academic and industrial applications. The use of advanced chromatographic techniques has also facilitated the purification process, making this compound more accessible for large-scale production.

In terms of pharmacological activity, this compound has demonstrated potent inhibitory effects on several enzymes associated with inflammatory processes. For instance, studies have shown that it can effectively inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This makes it a potential candidate for the development of anti-inflammatory and analgesic agents.

Moreover, the benzothiazine core of this compound has been implicated in antioxidant activity. Recent research has revealed that it can scavenge free radicals and reduce oxidative stress in cellular models. This property opens up new avenues for its application in antioxidant therapies and skincare products.

The structural versatility of N-2-(methylsulfanyl)phenyl... also lends itself to further modifications. By altering substituents on the benzothiazine ring or modifying the acetamide group, researchers can explore a wide range of biological activities. For example, introducing electron-withdrawing groups could enhance its binding affinity to specific receptors, while hydrophilic modifications might improve its solubility and distribution in vivo.

From an environmental standpoint, the synthesis and application of this compound are considered eco-friendly due to its high efficiency and minimal byproduct generation. This aligns with current trends toward sustainable chemistry practices in both academia and industry.

In conclusion, N-2-(methylsulfanyl)phenyl... represents a significant advancement in heterocyclic chemistry with promising applications across multiple disciplines. Its unique structure, combined with recent research findings on its pharmacological properties, positions it as a valuable tool in drug discovery and material science.